5-(3-methoxybenzyl)-3-(4-methoxybenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 5-[(3-methoxyphenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methylpyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C27H25N3O3/c1-18-7-12-24-23(13-18)25-26(30(24)16-20-5-4-6-22(14-20)33-3)27(31)29(17-28-25)15-19-8-10-21(32-2)11-9-19/h4-14,17H,15-16H2,1-3H3
• InChI Key: IXAVVEMSGRTAIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=C(C=C4)OC)CC5=CC(=CC=C5)OC
• Molecular Formula: C27H25N3O3
• Molecular Weight: 439.5 g/mol

Description

5-(3-methoxybenzyl)-3-(4-methoxybenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one is a useful research compound. Its molecular formula is C27H25N3O3 and its molecular weight is 439.515. The purity is usually 95%.
BenchChem offers high-quality 5-(3-methoxybenzyl)-3-(4-methoxybenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3-methoxybenzyl)-3-(4-methoxybenzyl)-8-methyl-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Applications

• A study developed a compound with structural similarities, focusing on its synthesis and evaluation as a new inhibitor of hepatitis B virus, showing significant in vitro inhibitory activity against HBV. This highlights the potential of such compounds in antiviral research, especially targeting hepatitis B virus (Ivashchenko et al., 2019).

Antibacterial Activities

• Research on derivatives of 2,4-diamino-5-benzylpyrimidines, similar in some respects to the query compound, has shown high in vitro activity against anaerobic organisms, suggesting potential applications in developing new antibacterial agents (Roth et al., 1989).

Antitumor Activities

• Another study synthesized and tested a new class of antineoplastic agents based on pyrido[4,3-b]benzo indoles, indicating the compound's relevance in cancer research and its potential in developing new cancer therapies (Nguyen et al., 1990).

Synthesis and Characterization

• The synthesis and characterization of novel compounds with similar structural components have been explored, with some showing cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, pointing to potential applications in cancer research (Hassan et al., 2014).